Cas no 1263378-36-4 (1-Aminomethyl-cyclopropanecarboxylic acid tert-butyl ester)

• Product Name: 1-Aminomethyl-cyclopropanecarboxylic acid tert-butyl ester
• CAS No: 1263378-36-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD18432499
• CID: 2950557
• PubChem ID: 53407163
• Update Time: 2025-05-19

1-Aminomethyl-cyclopropanecarboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 1-氨基甲基-环丙基甲酸叔丁酯
• 1-AMINOMETHYL-CYCLOPROPANECARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 1-(aminomethyl)cyclopropanecarboxylate
• tert-butyl 1-(aminomethyl)cyclopropane-1-carboxylate
• 9676AH
• SB32486
• tert-butyl1-(aminomethyl)cyclopropanecarboxylate
• 1-Aminomethyl-cyclopropanecarboxylic acid t-butyl ester
• 1-Aminomethylcyclopropanecarboxylic acid tert-butyl ester
• VKMKOHKFVXVSFK-UHFFFAOYSA-N
• DTXSID401154517
• AKOS017515518
• DB-189010
• MFCD18432499
• SCHEMBL18044818
• CS-0263468
• Cyclopropanecarboxylic acid, 1-(aminomethyl)-, 1,1-dimethylethyl ester
• EN300-872830
• G28725
• 1263378-36-4
• 1-Aminomethyl-cyclopropanecarboxylic acid tert-butyl ester

• MDL： MFCD18432499
• Inchi： 1S/C9H17NO2/c1-8(2,3)12-7(11)9(6-10)4-5-9/h4-6,10H2,1-3H3
• InChI Key： VKMKOHKFVXVSFK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CN)CC1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Aminomethyl-cyclopropanecarboxylic acid tert-butyl ester

Introduction to 1-Aminomethyl-cyclopropanecarboxylic acid tert-butyl ester (CAS No. 1263378-36-4) and Its Emerging Applications in Chemical Biology

The compound 1-Aminomethyl-cyclopropanecarboxylic acid tert-butyl ester (CAS No. 1263378-36-4) represents a fascinating molecular scaffold with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features—a cyclopropane ring linked to an amine and a carboxylic acid tert-butyl ester—make it a versatile building block for the synthesis of novel bioactive molecules. This introduction delves into the compound's chemical properties, synthetic pathways, and its role in contemporary research, particularly highlighting its applications in drug discovery and molecular imaging.

The cyclopropane moiety is a key structural determinant in this compound, conferring rigidity and specific spatial orientation to the molecule. This characteristic is particularly valuable in medicinal chemistry, where precise three-dimensional interactions between drug candidates and biological targets are often critical for efficacy. The presence of both an amine and a carboxylic acid derivative further enhances the compound's utility, allowing for facile modifications via condensation reactions, peptidomimetic synthesis, or coupling with other functional groups. These attributes have positioned 1-Aminomethyl-cyclopropanecarboxylic acid tert-butyl ester as a cornerstone in the development of targeted therapies.

In recent years, advancements in synthetic methodologies have enabled more efficient access to derivatives of this compound. The tert-butyl ester group, while providing stability during synthetic transformations, can be selectively hydrolyzed to yield the corresponding free carboxylic acid under mild acidic or basic conditions. This modularity allows researchers to fine-tune the pharmacological properties of derived compounds by altering substituents on the cyclopropane ring or introducing additional functional groups at the amine position. Such flexibility has been instrumental in designing molecules with enhanced solubility, bioavailability, and target specificity.

One of the most compelling applications of 1-Aminomethyl-cyclopropanecarboxylic acid tert-butyl ester lies in its use as a precursor for peptidomimetics—molecules that mimic the biological activity of peptides without their drawbacks, such as rapid degradation or immunogenicity. The cyclopropane ring can serve as a scaffold to emulate peptide backbone conformational constraints, improving binding affinity to protein targets. Recent studies have demonstrated its utility in developing inhibitors of proteases involved in inflammatory pathways, showcasing its promise in treating chronic diseases like rheumatoid arthritis and atherosclerosis. The incorporation of this scaffold has led to compounds with picomolar potency and improved pharmacokinetic profiles compared to traditional peptide-based inhibitors.

The compound has also found utility in molecular imaging techniques, particularly as a precursor for radiolabeled probes. The presence of both an amine and a carboxylic acid derivative allows for facile conjugation with radioactive isotopes such as Carbon-11 or Fluorine-18 through chelation chemistry or direct labeling methods. These radiolabeled derivatives are employed in positron emission tomography (PET) studies to visualize metabolic pathways or track biomarker expression in vivo. Preliminary investigations have highlighted its potential in oncology for detecting tumor-specific markers and monitoring therapeutic responses non-invasively.

Another emerging area where 1-Aminomethyl-cyclopropanecarboxylic acid tert-butyl ester is making strides is in the development of enzyme inhibitors targeting post-translational modifications (PTMs). PTMs play crucial roles in regulating cellular processes, making them attractive therapeutic targets. The compound's ability to mimic natural substrate structures allows it to interfere with enzymes like protein kinases or ubiquitin ligases. For instance, derivatives derived from this scaffold have shown inhibitory activity against cyclin-dependent kinases (CDKs), which are overexpressed in various cancers. By binding competitively at the ATP-binding site, these inhibitors disrupt downstream signaling cascades implicated in cell proliferation and survival.

The synthesis of 1-Aminomethyl-cyclopropanecarboxylic acid tert-butyl ester typically involves multi-step organic transformations starting from commercially available precursors such as cyclopropyl halides or alcohols. Key steps include nucleophilic substitution reactions to introduce the amine functionality followed by protection-deprotection strategies to install the tert-butyl ester group. Transition metal-catalyzed cross-coupling reactions have also been employed to diversify the cyclopropane core structure, enabling access to halogenated or heteroatom-substituted analogs. These synthetic routes highlight the compound's accessibility and adaptability for further derivatization.

Efforts are ongoing to optimize synthetic protocols for higher yields and scalability, particularly for industrial applications where cost-effectiveness is paramount. Continuous flow chemistry has emerged as a promising approach to streamline these processes while reducing solvent consumption and waste generation. Such innovations align with green chemistry principles and underscore the growing emphasis on sustainable practices in pharmaceutical manufacturing.

The future prospects for 1-Aminomethyl-cyclopropanecarboxylic acid tert-butyl ester are vast, driven by its versatility as a pharmacophore and its compatibility with modern drug discovery technologies. As computational modeling techniques advance, virtual screening campaigns are being designed to identify novel derivatives with optimized properties using this scaffold. Additionally, collaboration between academia and industry is fostering interdisciplinary approaches that combine synthetic chemistry with bioinformatics and high-throughput screening assays.

In conclusion,1-Aminomethyl-cyclopropanecarboxylic acid tert-butyl ester (CAS No. 1263378-36-4) stands out as a pivotal intermediate with far-reaching implications across multiple domains of chemical biology and medicine. Its unique structural attributes coupled with recent advancements in synthetic methodologies have unlocked new avenues for therapeutic development—from peptidomimetics targeting inflammation to PET probes for disease diagnosis—and continue to inspire innovation at the intersection of chemistry and biology.